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Compound of Interest

N-(tert-Butoxycarbonyl)aniline-
13C6

Cat. No.: B140980

Compound Name:

CAS Number: 176850-21-8

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-(tert-Butoxycarbonyl)aniline-13C6 is a stable isotope-labeled derivative of N-Boc-aniline, a
common protecting group for the amino functionality of aniline. The incorporation of six carbon-
13 atoms into the benzene ring makes this compound an invaluable tool in analytical and
research settings, particularly in the field of drug discovery and development. Its primary
application is as an internal standard in quantitative mass spectrometry-based assays, such as
liquid chromatography-mass spectrometry (LC-MS), for the precise measurement of aniline-
containing compounds and their metabolites.[1][2] The mass shift of +6 amu provided by the
13C6-label ensures clear differentiation from the unlabeled analyte, minimizing isotopic
interference and enhancing the accuracy of quantification.[1]

Chemical and Physical Properties

Precise experimental data for N-(tert-Butoxycarbonyl)aniline-13C6 is not readily available in
the public domain. The following tables summarize computed data and experimental data for its
unlabeled analogue, N-(tert-Butoxycarbonyl)aniline (CAS: 3422-01-3), which is expected to
have very similar physical properties.
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ble 1: Chemical Identif | Molecul :

Property Value Source

CAS Number 176850-21-8 PubChem|[3]
Molecular Formula C5(13C)6H15N02 BLD Pharm[4]
Molecular Weight 199.20 g/mol (Computed) PubChem|[3]

tert-butyl N-phenylcarbamate-
IUPAC Name PubChem][3]
1,2,3,4,5,6-13C6

N-BOC-aniline-13C6, tert-Butyl
Synonyms PubChem|[3]
N-phenylcarbamate-13C6

Table 2: Physical Properties (Computed and Analog

Property Value Source & Notes
] ] ChemicalBook (for unlabeled
Melting Point 133-137 °C
analogue)[5]
- ) ) ChemicalBook (for unlabeled
Boiling Point 235.3 £ 9.0 °C (Predicted)
analogue)[5]
) ) ChemicalBook (for unlabeled
Density 1.082 + 0.06 g/cm? (Predicted)
analogue)[5]
- DMSO (Slightly), Methanol ChemicalBook (for unlabeled
Solubility )
(Slightly) analogue)[5]
) ] ChemicalBook (for unlabeled
Appearance White to pale brown solid

analogue)[5]

Synthesis and Purification

A specific, detailed experimental protocol for the synthesis of N-(tert-Butoxycarbonyl)aniline-
13C6 is not publicly available. However, it can be readily synthesized from commercially
available Aniline-13C6 using standard procedures for the N-tert-butoxycarbonylation of
anilines.
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Experimental Protocol: General Synthesis of N-(tert-
Butoxycarbonyl)aniline-13C6

This protocol is adapted from established methods for the N-Boc protection of amines.
Materials:

e Aniline-13C6 (CAS: 100849-37-4)[6]

 Di-tert-butyl dicarbonate ((Boc)20)

¢ Anhydrous solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF))
o Base (e.g., Triethylamine (TEA), N,N-Diisopropylethylamine (DIPEA))

o Saturated aqueous sodium bicarbonate (NaHCO3) solution

e Brine (saturated aqueous NaCl solution)

¢ Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2S04)

« Silica gel for column chromatography

e Solvents for chromatography (e.g., Hexanes, Ethyl Acetate)

Procedure:

o Reaction Setup: In a clean, dry round-bottom flask, dissolve Aniline-13C6 (1.0 equivalent) in
the chosen anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon).

o Addition of Base: Add the base (1.1 to 1.5 equivalents) to the solution and stir for 5-10
minutes at room temperature.

« Addition of (Boc)20: Slowly add a solution of di-tert-butyl dicarbonate (1.1 to 1.2 equivalents)
in the same anhydrous solvent to the reaction mixture.

¢ Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of
the reaction by Thin Layer Chromatography (TLC) until the starting material (Aniline-13C6) is
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consumed.

o Workup:
o Quench the reaction by adding water or saturated aqueous NaHCO3 solution.

o Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., DCM
or Ethyl Acetate).

o Wash the combined organic layers sequentially with water and brine.

o Dry the organic layer over anhydrous MgSO4 or Na2S04, filter, and concentrate under
reduced pressure to obtain the crude product.

« Purification: Purify the crude product by flash column chromatography on silica gel using an
appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure N-(tert-
Butoxycarbonyl)aniline-13C6.

Diagram of the Synthesis Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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